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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B10779322 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

solubility issues with DL-Methionine in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of DL-Methionine in water?

A1: DL-Methionine is sparingly soluble in water. Its solubility is dependent on temperature and

pH. At room temperature (around 25°C), the solubility in pure water is approximately 33.81 g/L.

[1] The pH of a 1% aqueous solution is typically between 5.6 and 6.1.[1]

Q2: How does pH affect the solubility of DL-Methionine?

A2: The solubility of DL-Methionine is significantly influenced by pH. As an amino acid, it has an

isoelectric point (pI) where its net charge is zero, and solubility is at its minimum. Solubility

increases in both more acidic (lower pH) and more basic (higher pH) conditions.[2][3][4] This is

because the amino and carboxylic acid groups become charged, increasing the molecule's

interaction with water.

Q3: How does temperature impact the solubility of DL-Methionine?

A3: The solubility of DL-Methionine in water increases with rising temperature. For instance,

the solubility in water increases from 18.18 g/L at 0°C to 60.70 g/L at 50°C.
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Q4: Can I use organic solvents to dissolve DL-Methionine?

A4: DL-Methionine is very slightly soluble in alcohol and practically insoluble in ether. While

organic solvents are generally not the primary choice for aqueous buffer preparations, small

amounts of co-solvents might be used in specific experimental contexts, though this can also

decrease solubility. The addition of ethanol, for example, has been shown to reduce the

solubility of DL-Methionine in aqueous solutions.

Q5: Why is my DL-Methionine precipitating out of solution?

A5: Precipitation of DL-Methionine can occur for several reasons:

Temperature changes: A decrease in temperature can cause a supersaturated solution to

precipitate.

pH shifts: If the pH of the solution moves closer to the isoelectric point of DL-Methionine, its

solubility will decrease, potentially leading to precipitation.

High concentration: Attempting to dissolve DL-Methionine beyond its solubility limit at a given

temperature and pH will result in undissolved solid.

Interactions with other solutes: The presence of other salts or organic molecules in your

buffer could potentially reduce the solubility of DL-Methionine.

Troubleshooting Guide
Issue: DL-Methionine is not dissolving in my aqueous
buffer.
Potential Causes & Solutions:

Low Temperature: The buffer may be too cold.

Solution: Gently warm the solution while stirring. An increase in temperature generally

enhances the solubility of DL-Methionine. Be cautious not to overheat, as this could

degrade the compound or other components in your buffer.
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pH is near the isoelectric point: The pH of your buffer may be close to the isoelectric point of

DL-Methionine, where its solubility is at a minimum.

Solution: Adjust the pH of the buffer. Lowering the pH with a dilute acid (e.g., HCl) or

raising it with a dilute base (e.g., NaOH) will increase the charge of the DL-Methionine

molecule and improve its solubility.

Insufficient mixing: The powder may not be adequately dispersed in the solvent.

Solution: Use a magnetic stirrer for continuous agitation. For difficult-to-dissolve amounts,

brief sonication in a water bath can help break up clumps and facilitate dissolution.

Concentration is too high: You may be attempting to prepare a solution that is above the

solubility limit of DL-Methionine under your current conditions.

Solution: Refer to the solubility data to ensure you are working within the expected range.

If a higher concentration is required, you may need to adjust the temperature or pH of your

buffer system.

Issue: The solution is cloudy or has formed a precipitate
after initial dissolution.
Potential Causes & Solutions:

Temperature drop: The solution may have cooled down, causing the DL-Methionine to

precipitate out of a supersaturated solution.

Solution: Re-warm the solution gently with stirring to redissolve the precipitate. If the

experiment needs to be conducted at a lower temperature, you may need to work with a

lower concentration of DL-Methionine.

pH change: The addition of other components to your solution may have altered the pH,

bringing it closer to the isoelectric point of DL-Methionine.

Solution: Measure the pH of the final solution and adjust it as necessary to a range where

DL-Methionine is more soluble.
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Quantitative Data: Solubility of DL-Methionine
The following table summarizes the solubility of DL-Methionine in water at various

temperatures and pH values.

Temperature (°C) pH Solubility (g/L) Reference

0 ~5.6-6.1 18.18

25 ~5.6-6.1 33.81

25 Neutral
56,600 mg/L (56.6

g/L)

50 ~5.6-6.1 60.70

75 ~5.6-6.1 105.2

29.8 2.0 ~180 g/L

29.8 7.0 ~34 g/L

68.9 7.0 ~95 g/L

Note: The solubility values can vary slightly between different sources due to experimental

conditions.

Experimental Protocols
Protocol 1: Preparation of a Saturated Aqueous Solution
of DL-Methionine
Objective: To prepare a saturated solution of DL-Methionine in deionized water to determine its

solubility at a specific temperature.

Materials:

DL-Methionine powder

Deionized water
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Magnetic stirrer and stir bar

Water bath or incubator for temperature control

Analytical balance

Filtration apparatus (e.g., syringe filter)

Volumetric flask

Methodology:

Set the water bath or incubator to the desired temperature.

Place a known volume of deionized water in a beaker with a magnetic stir bar.

Place the beaker in the temperature-controlled environment and allow the water to

equilibrate to the set temperature.

Gradually add a pre-weighed excess amount of DL-Methionine powder to the water while

stirring continuously.

Allow the suspension to stir for a sufficient amount of time (e.g., several hours) to ensure

equilibrium is reached.

Once equilibrated, turn off the stirrer and allow any undissolved solid to settle.

Carefully draw a known volume of the supernatant and filter it using a syringe filter to remove

any remaining solid particles.

The clear filtrate is the saturated solution. The concentration can then be determined by a

suitable analytical method, such as gravimetry after evaporation of the solvent or by HPLC.

Visualizations
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Issue Persists
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Caption: Troubleshooting workflow for DL-Methionine solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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